Cas no 91748-21-9 (2-4-(Trifluoromethyl)phenylbenzonitrile)

2-4-(Trifluoromethyl)phenylbenzonitrile structure

91748-21-9 structure

Product Name:2-4-(Trifluoromethyl)phenylbenzonitrile

CAS No:91748-21-9

MF:C₁₄H₈F₃N

MW:247.215233802795

MDL:MFCD03412288

CID:800090

PubChem ID:20100049

Update Time:2025-04-19

2-4-(Trifluoromethyl)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4'-(Trifluoromethyl)-[1,1'-biphenyl]-2-carbonitrile
- [1,1'-Biphenyl]-2-carbonitrile, 4'-(trifluoromethyl)-
- 2-[4-(Trifluoromethyl)phenyl]benzonitrile
- 4-(TrifluoroMethyl)-2'-biphenylcarbonitrile
- 4'-TRIFLUOROMETHYL-BIPHENYL-2-CARBONITRILE
- AKOS004118637
- 4'-(trifluoromethyl)[1,1'-biphenyl]-2-carbonitrile
- CS-0209367
- GEEFGWAHOWAUJX-UHFFFAOYSA-N
- A810993
- 2-[4-(trifluoromethyl)phenyl]benzenecarbonitrile
- MFCD03412288
- BS-24852
- BB 0223556
- DTXSID70602479
- SCHEMBL6561038
- 91748-21-9
- 4'-(Trifluoromethyl)biphenyl-2-carbonitrile
- G73021
- 2-4-(Trifluoromethyl)phenylbenzonitrile
- MDL： MFCD03412288
- Inchi： 1S/C14H8F3N/c15-14(16,17)12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-18/h1-8H
- InChI Key： GEEFGWAHOWAUJX-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=CC=CC=1C#N)(F)F

Computed Properties

Exact Mass: 247.06100
Monoisotopic Mass: 247.06088375g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79000
LogP: 4.24408

2-4-(Trifluoromethyl)phenylbenzonitrile Security Information

Hazardous Material transportation number：UN 3439
Hazard Category Code： 20/21/22
Safety Instruction： S26; S36/37/39
Risk Phrases：R20/21/22

2-4-(Trifluoromethyl)phenylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	032790-5g	4'-Trifluoromethyl-biphenyl-2-carbonitrile	91748-21-9		5g	￡225.00	2022-03-01
Fluorochem	032790-1g	4'-Trifluoromethyl-biphenyl-2-carbonitrile	91748-21-9		1g	￡76.00	2022-03-01
abcr	AB135049-5 g	4-(Trifluoromethyl)-2'-biphenylcarbonitrile, 99%; .	91748-21-9	99%	5g	€167.00	2022-06-12
abcr	AB135049-10 g	4-(Trifluoromethyl)-2'-biphenylcarbonitrile, 99%; .	91748-21-9	99%	10g	€298.50	2022-06-12
abcr	AB135049-25 g	4-(Trifluoromethyl)-2'-biphenylcarbonitrile, 99%; .	91748-21-9	99%	25g	€583.00	2022-06-12
TRC	T901105-50mg	2-[4-(Trifluoromethyl)phenyl]benzonitrile	91748-21-9		50mg	$ 50.00	2022-06-02
TRC	T901105-100mg	2-[4-(Trifluoromethyl)phenyl]benzonitrile	91748-21-9		100mg	$ 65.00	2022-06-02
TRC	T901105-500mg	2-[4-(Trifluoromethyl)phenyl]benzonitrile	91748-21-9		500mg	$ 95.00	2022-06-02
abcr	AB135049-5g	4-(Trifluoromethyl)-2'-biphenylcarbonitrile, 99%; .	91748-21-9	99%	5g	€139.00	2025-04-15
abcr	AB135049-10g	4-(Trifluoromethyl)-2'-biphenylcarbonitrile, 99%; .	91748-21-9	99%	10g	€244.00	2025-04-15

2-4-(Trifluoromethyl)phenylbenzonitrile Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

91748-21-9 (2-4-(Trifluoromethyl)phenylbenzonitrile) Related Products

Recommended suppliers

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk